Cas no 2172070-16-3 (5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172070-16-3
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6232330
• PubChem ID: 165597888
• Update Time: 2025-10-29

5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1594267
• 2172070-16-3

• Inchi： 1S/C11H20N4O2/c1-4-5-6-7-15-10(8(2)17-3)9(11(12)16)13-14-15/h8H,4-7H2,1-3H3,(H2,12,16)
• InChI Key： AEPDPEJHKUBUPU-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1CCCCC

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Additional information on 5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172070-16-3)

5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2172070-16-3, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse applications in medicinal chemistry. The presence of a carboxamide functional group and an alkoxy side chain in its molecular structure imparts distinct chemical reactivity and biological interactions, making it a subject of intense research interest.

The molecular structure of 5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide consists of a triazole ring system connected to a pentyl chain and a 1-methoxyethyl substituent. The triazole ring is a key pharmacophore that contributes to the compound's ability to interact with biological targets. This interaction is further modulated by the electron-donating nature of the methoxy group and the alkyl chains, which can influence both the solubility and metabolic stability of the compound. Such structural features make it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a growing interest in developing novel triazole derivatives as potential therapeutic agents. The triazole moiety is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been particularly intrigued by the ability of triazole compounds to disrupt essential biological pathways in pathogens and cancer cells. For instance, studies have demonstrated that certain triazole derivatives exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are crucial for cell signaling and proliferation.

5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide has been investigated for its potential role in modulating biological processes related to inflammation and immune response. Preliminary studies suggest that this compound may interfere with the activity of inflammatory cytokines and chemokines by binding to specific receptors or enzymes involved in the inflammatory cascade. This mechanism of action aligns with the increasing demand for therapeutic strategies that target inflammation rather than simply alleviating symptoms. By inhibiting key inflammatory pathways, this compound could offer a novel approach to managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The carboxamide group in 5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide also plays a critical role in determining its pharmacological profile. Carboxamides are well-known for their ability to enhance bioavailability and metabolic stability, which are essential factors for any drug candidate. The presence of this functional group suggests that the compound may exhibit favorable pharmacokinetic properties, allowing for efficient absorption and distribution within the body. Additionally, carboxamides are often involved in hydrogen bonding interactions with biological targets, which can strengthen binding affinity and improve therapeutic efficacy.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide and various biological targets with high accuracy. These computational studies have revealed potential interactions with proteins involved in cell cycle regulation and apoptosis, indicating that this compound may possess anticancer properties. Furthermore, molecular dynamics simulations have suggested that the compound can stabilize certain protein conformations critical for pathogenic processes, thereby inhibiting their function.

The synthesis of 5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such compounds with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring system efficiently. Additionally, protecting group strategies have been employed to ensure selective functionalization at different sites within the molecule.

In conclusion,5-(1-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172070-16-3) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for exploring new therapeutic interventions. As research continues to uncover more about its pharmacological properties,5-(1-methoxyethyl)-pentyl -triazole -carboxamide may emerge as a valuable asset in addressing various medical conditions related to inflammation、cell proliferation、and other critical biological processes.